
Compound of Interest

Compound Name: 1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride

CAS No.: 706819-89-8

Cat. No.: B12861751

The pyrazole ring is a privileged five-membered aromatic heterocycle that serves as a cornerstone in modern drug discovery.[1][2][3] Its unique struct

1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride is a functionalized pyrazole derivative of particular interest. The carbonyl chloride group is a hig

This guide offers a technical deep-dive into the procurement, synthesis, handling, and application of this valuable research chemical.

Part 1: Sourcing and Procurement Strategies
Securing a reliable supply of 1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride is a critical first step for any research campaign. As a specialized 

Direct Sourcing of the Carboxylic Acid Precursor
The most common and practical route to obtaining the target carbonyl chloride is through the in-house conversion of its immediate precursor, 1-Methy

Supplier

Chemspace (sourcing from Enamine)

Table 1: Potential Suppliers for the Carboxylic Acid Precursor.[5]

The Custom Synthesis Option
When direct sourcing is not feasible or when larger quantities are required, engaging a Contract Research Organization (CRO) or a custom synthesis

Key Considerations for Selecting a Custom Synthesis Partner:

Expertise in Heterocyclic Chemistry: The partner should have documented experience with pyrazole synthesis or similar heterocyclic systems.

Scale-up Capability: Ensure the company can transition from milligram-scale research quantities to kilogram-scale production if the project advance

Analytical Capabilities: The partner must have robust in-house analytical facilities (e.g., NMR, LC-MS, HPLC) to validate the structure and purity of 

Confidentiality: A strong non-disclosure agreement (NDA) is essential to protect intellectual property.

Prominent Custom Synthesis Providers with Expertise in Heterocycles:

Frontier Specialty Chemicals: Specializes in complex organic molecule synthesis, including heterocyclic compounds, with all work performed in the

Capot Chemical: An ISO 9001:2015 certified company with over 20 years of experience in custom synthesis and scale-up of fine chemicals and ph

Otava Chemicals: Offers custom synthesis services with over 20 years of experience and research facilities in North America and Europe.[8]
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Tocris Bioscience: Provides custom synthesis of complex organic molecules from milligram to kilogram scale, with a team of experienced PhD-qua

digraph "Supplier_Qualification_Workflow" {

  graph [fontname="Arial", fontsize=12, label="Supplier Qualification Workflow", labelloc=t, rankdir=TB];

  node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202

  edge [fontname="Arial", fontsize=9, color="#5F6368"];

start [label="Identify Potential Suppliers\n(Precursor or Custom Synthesis)", shape=ellipse, fillcolor="#4285F

request_info [label="Request Quotation & Technical Information\n(Lead Time, Purity, Scale)"];

evaluate_tech [label="Technical Evaluation\n(Expertise, Capabilities, Past Performance)"];

audit [label="Quality & Compliance Audit\n(ISO Certification, Documentation)"];

select_supplier [label="Select Primary Supplier", shape=diamond, style=filled, fillcolor="#34A853", fontcolor=

negotiate [label="Negotiate Contract & NDA"];

po [label="Issue Purchase Order"];

end [label="Receive & Qualify Material", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> request_info;

request_info -> evaluate_tech;

evaluate_tech -> audit;

audit -> select_supplier;

select_supplier -> negotiate;

negotiate -> po;

po -> end;

}```

Caption: A streamlined workflow for qualifying and selecting a chemical supplier.

Part 2: Synthesis of 1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chl

For laboratories equipped for organic synthesis, preparing the target compound from its carboxylic acid precu

Proposed Synthetic Pathway

The synthesis is a two-stage process: (1) Formation of the pyrazole-4-carboxylic acid core, and (2) Conversion
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Caption: The two-stage synthetic route to the target carbonyl chloride.

Experimental Protocol: Conversion of Carboxylic Acid to Carbonyl Chlor

This protocol describes the conversion of 1-Methyl-5-propyl-1H-pyrazole-4-carboxylic acid to the corresponding

[10][11]

Materials:

1-Methyl-5-propyl-1H-pyrazole-4-carboxylic acid

Thionyl chloride (SOCl₂)

Anhydrous dichloromethane (DCM) or toluene

Dry glassware
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Magnetic stirrer and heating mantle

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Setup: Assemble a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an 

Dissolution: To the flask, add 1 equivalent of 1-Methyl-5-propyl-1H-pyrazole-4-carboxylic acid and dissolve 

Addition of Thionyl Chloride: Slowly add an excess (typically 2-3 equivalents) of thionyl chloride to the st

Reaction: Gently heat the reaction mixture to reflux (approx. 40 °C for DCM) and maintain for 2-4 hours. Mon

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully remove the
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Product: The resulting crude 1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride is often used directly in the

Part 3: Safety, Handling, and Quality Control

Acyl chlorides are reactive and hazardous chemicals that require careful handling in a controlled laboratory e

Safety and Handling Precautions

The hazards associated with the target compound are primarily dictated by the acyl chloride functional group. 

[12][13]

| Hazard Statement | Description | Precautionary Statement |

| :--- | :--- | :--- |

| H314 | Causes severe skin burns and eye damage. | P280: Wear protective gloves/protective clothing/eye prote

| H225/H226 | Highly flammable liquid and vapor (if low boiling point). | P210: Keep away from heat, sparks, o

| EUH014 | Reacts violently with water. | P233: Keep container tightly closed. Handle under inert gas. |

| H335 | May cause respiratory irritation. | P261: Avoid breathing vapors. Use only in a well-ventilated fume 

Table 2: Key GHS Hazard and Precautionary Statements for Acyl Chlorides.

[12][13]

Handling Guidelines:

Engineering Controls: Always handle acyl chlorides in a certified chemical fume hood to avoid inhalation of 

[14]*   Personal Protective Equipment (PPE): Wear chemical-resistant gloves (consult manufacturer data for c

[14][15]*   Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon)

[12][15]

Quality Control and Characterization

Confirming the identity and purity of the synthesized compound is paramount. The following analytical techniqu
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Nuclear Magnetic Resonance (¹H and ¹³C NMR): To confirm the molecular structure.

Mass Spectrometry (MS): To verify the molecular weight.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

Part 4: Applications in Drug Discovery

1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride is a valuable intermediate for synthesizing novel compounds 

[3]

Key Therapeutic Areas:

Oncology: Pyrazole derivatives have been extensively developed as inhibitors of protein kinases, which are c

[1][16]*   Neuroscience: The pyrazole core is present in molecules designed to treat neurocognitive disorder

[3]*   Anti-inflammatory: Pyrazole-based compounds are well-known for their anti-inflammatory properties.

[3]
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Caption: Workflow illustrating the use of a reactive building block in a typical drug discovery cascade.

By reacting this carbonyl chloride with a diverse set of amines, a library of corresponding amides can be rapi

Conclusion

1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride represents a strategically important building block for medi
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Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.organic-chemistry.org/namedreactions/knorr-pyrazole-synthesis.shtm
https://www.aobchem.com/product/30704.html
https://www.benchchem.com/product/b12861751?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12861751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

2. Recent updates in medicinal chemistry and SAR profile of therapeutically important pyrazole hybrid analogues (2022-2025) - PubMed [pubmed.n

3. ijpsjournal.com [ijpsjournal.com]

4. tandfonline.com [tandfonline.com]

5. 1-methyl-5-propyl-1H-pyrazole-4-carboxylic acid - C8H12N2O2 | CSSB00000740408 [chem-space.com]

6. Custom synthesis | Frontier Specialty Chemicals [frontierspecialtychemicals.com]

7. A Custom Synthesis Company - Capot Chemical [capot.com]

8. Custom Synthesis [otavachemicals.com]

9. Custom Synthesis | Tocris Custom Chemistry Services | Tocris Bioscience [tocris.com]

10. dergipark.org.tr [dergipark.org.tr]

11. researchgate.net [researchgate.net]

12. sigmaaldrich.cn [sigmaaldrich.cn]

13. fishersci.com [fishersci.com]

14. pubs.acs.org [pubs.acs.org]

15. research.uga.edu [research.uga.edu]

16. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Ad

To cite this document: BenchChem. [Introduction: The Strategic Value of Pyrazole Scaffolds in Medicinal Chemistry]. BenchChem, [2026]. [Online P

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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